Cas no 20194-47-2 (1-Tetradecanol, 13-methyl-)

• Product Name: 1-Tetradecanol, 13-methyl-
• CAS No: 20194-47-2
• MF: C₁₅H₃₂O
• MW: 228.41398525238
• CID: 1392502
• PubChem ID: 94094
• Update Time: 2025-04-20

1-Tetradecanol, 13-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanol, 13-methyl-
• SCHEMBL19924
• DTXSID10207240
• P2EA3L2MWN
• Q27146964
• Isopentadecan-1-ol
• NS00053286
• UNII-P2EA3L2MWN
• 13-methyltetradecanol
• EINECS 261-308-0
• Isopentadecanol
• 13-methyl-1-tetradecanol
• 58524-92-8
• F70635
• DB-326506
• 20194-47-2
• CHEBI:77435
• 13-methyltetradecan-1-ol

• Inchi： 1S/C15H32O/c1-15(2)13-11-9-7-5-3-4-6-8-10-12-14-16/h15-16H,3-14H2,1-2H3
• InChI Key： FDAZSZUYCOPJED-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 228.24546
• Monoisotopic Mass: 228.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23